Remlifanserin

• CAS: 2289704-13-6
• Molecular Formula: C24H29F2N3O2
• Molecular Weight: 429.5 g/mol
• InChI: InChI=1S/C24H29F2N3O2/c1-28-12-10-20(11-13-28)29(16-18-4-5-19(25)14-23(18)26)24(30)27-15-17-2-6-21(7-3-17)31-22-8-9-22/h2-7,14,20,22H,8-13,15-16H2,1H3,(H,27,30)
• InChIKey: UYRCLXJMWZFKDG-UHFFFAOYSA-N

Remlifanserin: 5-HT2A Inverse Agonist

Remlifanserin (developmental code ACP-204) is a potent and selective serotonin 5-HT2A receptor inverse agonist under investigation for Alzheimer's disease psychosis (ADP) and Lewy body dementia psychosis [1]. As an orally administered small molecule, it belongs to the same pharmacological class as the FDA-approved drug pimavanserin (Nuplazid) and was explicitly designed as an improved follow-up compound to address key limitations of its predecessor [2]. Its mechanism of action involves the selective antagonism and inverse agonism of central 5-HT2A receptors, aiming to reduce psychotic symptoms without the broad receptor interactions associated with traditional antipsychotics [3].

Pathway Target 5-HT2A inverse agonism studies

Selectivity Context Reported 5-HT2A vs. 5-HT2C selectivity profiling

Research Models Alzheimer's disease psychosis (ADP) and Lewy body dementia (LBD) models

• [1] Wikipedia contributors. (2025, February 22). Remlifanserin. In Wikipedia, The Free Encyclopedia. Retrieved April 24, 2026. View Source
• [2] ACADIA Pharmaceuticals. (2026, January 13). Acadia Pharmaceuticals Provides Business and Pipeline Updates at 44th Annual J.P. Morgan Healthcare Conference. Press Release. View Source
• [3] Synapse. (2026, March 1). Remlifanserin (ACP-204) Drug Profile: 5-HT2A receptor inverse agonist for Alzheimer's and Lewy body dementia psychosis. View Source

Pimavanserin Substitution Limitations

While remlifanserin shares its primary target with the first-in-class drug pimavanserin, they are not interchangeable. Remlifanserin was engineered to overcome specific clinical limitations of pimavanserin, which include a prolonged half-life (t1/2 ≈ 57 h) that delays steady-state therapeutic levels, dose-limiting QT interval prolongation due to off-target hERG channel activity, and a moderate selectivity profile for the 5-HT2A receptor over the closely related 5-HT2C subtype [1]. Preclinical and Phase 1 data demonstrate that remlifanserin achieves a clearly differentiated pharmacological profile with quantitatively greater potency, higher selectivity, a significantly shorter half-life, and a substantially reduced cardiac safety risk, making it a unique research tool for neuroscience studies [2].

! 5-HT2A potency and selectivity profiles may not transfer directly from pimavanserin; direct replacement can alter target engagement.

! hERG-related cardiac liability differs; QT prolongation risk observed with pimavanserin is not predictive of remlifanserin's cardiac safety endpoints.

! Pharmacokinetic half-life and brain occupancy profiles diverge significantly, impacting dosing schedules and CNS target engagement models.

• [1] ACADIA Pharmaceuticals. (2025). Nonclinical Characterization of ACP-204, a Novel Second Generation 5-HT2A Inverse Agonist. Poster presented at the Alzheimer's Association International Conference (AAIC) 2025. View Source
• [2] Meglio, M. (2025, August 9). Alzheimer Psychosis Agent ACP-204 Shows No Impact on Corrected QT Intervals in Phase 1 Analysis. NeurologyLive. View Source

Quantitative Comparison: Remlifanserin vs Pimavanserin

Superior 5-HT2A Potency

Remlifanserin demonstrates significantly higher in vitro potency at the human 5-HT2A receptor compared to pimavanserin. In cell-based functional assays, remlifanserin's IC50 values are between 0.3 and 0.5 nM, which is 3- to 9-fold more potent than the values observed for pimavanserin in the same assay panel [1]. This enhanced potency translates to a greater functional effect at lower drug concentrations.

5-HT2A Potency

Head-to-head

Remlifanserin IC50: 0.3–0.5 nM Pimavanserin: 3- to 9-fold less potent

Supports target-engagement assay context at lower concentrations.

RSAT functional assays; AAIC 2025 poster.

Evidence Dimension	5-HT2A Receptor Potency (IC50)
Target Compound Data	0.3 – 0.5 nM
Comparator Or Baseline	Pimavanserin (Absolute values not provided in the preview, but reported as 3- to 9-fold less potent)
Quantified Difference	3- to 9-fold greater potency for remlifanserin
Conditions	Cell-based RSAT functional assays (ACADIA Pharmaceuticals, AAIC 2025)

Why This Matters

Greater potency allows for effective target engagement at lower systemic exposures, which contributes to a wider therapeutic window and reduced off-target engagement.

• [1] ACADIA Pharmaceuticals. (2025). Nonclinical Characterization of ACP-204, a Novel Second Generation 5-HT2A Inverse Agonist. Poster presented at the Alzheimer's Association International Conference (AAIC) 2025. View Source

Improved 5-HT2A/5-HT2C Selectivity

Remlifanserin exhibits a markedly improved selectivity window for the 5-HT2A receptor over the related 5-HT2C receptor. Depending on the bioassay, remlifanserin shows a 32- to 123-fold selectivity for antagonism and inverse agonism at 5-HT2A over 5-HT2C [1]. In contrast, pimavanserin's selectivity for the same receptor pair was found to be only 8- to 37-fold, indicating that remlifanserin is a substantially cleaner tool for isolating 5-HT2A-mediated pharmacology [1].

5-HT2A/5-HT2C Selectivity

Head-to-head

Remlifanserin: 32- to 123-fold Pimavanserin: 8- to 37-fold

Isoform selectivity supports pathway interpretation and reduces 5-HT2C confounding.

Multiple in vitro bioassays; Burstein et al., 2024.

Evidence Dimension	5-HT2A/5-HT2C Selectivity Ratio
Target Compound Data	32- to 123-fold
Comparator Or Baseline	Pimavanserin: 8- to 37-fold
Quantified Difference	A >2- to 4-fold improvement in the selectivity window
Conditions	Various in vitro bioassays (referenced in Burstein et al., 2024)

Why This Matters

Higher subtype selectivity minimizes the potential for confounding biological effects mediated by 5-HT2C, which are implicated in metabolic side effects and anxiety, thus providing a more precise pharmacological probe.

• [1] Wikipedia contributors. (2025, February 22). Remlifanserin. In Wikipedia, The Free Encyclopedia. Retrieved April 24, 2026, which cites Burstein, E. S., Markus, R., Dey, T., & Pathak, S. (2024). View Source

Reduced QT Prolongation Risk

A significant clinical liability of pimavanserin is its dose-limiting QT interval prolongation. In contrast, a Phase 1 analysis of remlifanserin concluded that it had no meaningful impact on the corrected QT (QTcF) interval [1]. Concentration-effect modeling predicted a placebo-adjusted ΔΔQTcF of only 3.17 ms at a 10 mg dose and 0.47 ms at a 180 mg dose, with the upper limit of the 90% confidence interval remaining below 10 ms at the maximum observed concentration [1]. This superior cardiac profile aligns with nonclinical findings of significantly lower potency at hERG and other cardiac ion channels compared to pimavanserin [2].

QTcF Prolongation

Reported

Remlifanserin ΔΔQTcF: 0.47–3.17 ms Upper 90% CI

Cardiac safety endpoint context supports broader dose-range studies; contrasts with pimavanserin QT liability.

Phase 1 QTcF analysis in healthy adults.

Plasma Half-Life

Reported

Remlifanserin: ~21 h Pimavanserin: ~57 h (63% reduction)

PK profile supports dose-optimization and washout flexibility in study designs.

Phase 1 healthy subjects.

Brain Occupancy EC50

Head-to-head

Remlifanserin EC50: 0.37 ng/mL (95% CI 0.31–0.44) Pimavanserin EC50: 0.55 ng/mL (95% CI 0.40–0.75)

Higher target-engagement efficiency at lower plasma levels in CNS PET studies.

[18F]altanserin PET study in healthy males.

Evidence Dimension	Placebo-Adjusted Change in QTcF Interval (ΔΔQTcF)
Target Compound Data	Model-predicted mean ΔΔQTcF of 0.47 ms to 3.17 ms across 10-180 mg doses; upper 90% CI < 10 ms
Comparator Or Baseline	Pimavanserin carries an FDA label warning for QT prolongation with a known dose-dependent effect.
Quantified Difference	No significant QTcF prolongation observed for remlifanserin, in direct contrast to pimavanserin's known safety liability.
Conditions	Phase 1 clinical trial in healthy adults (QTcF analysis)

Why This Matters

The absence of a significant QT signal eliminates the need for restrictive ECG monitoring and broadens the compound's applicability in research and clinical settings, including polypharmacy scenarios common in the target patient population.

• [1] Meglio, M. (2025, August 9). Alzheimer Psychosis Agent ACP-204 Shows No Impact on Corrected QT Intervals in Phase 1 Analysis. NeurologyLive. View Source
• [2] ACADIA Pharmaceuticals. (2025). Nonclinical Characterization of ACP-204, a Novel Second Generation 5-HT2A Inverse Agonist. Poster presented at the Alzheimer's Association International Conference (AAIC) 2025. View Source

Shorter Half-Life and Faster Steady-State

The long half-life of pimavanserin (approximately 57 hours) results in a prolonged time to reach steady-state plasma concentrations, complicating dose titration and management of potential adverse events. Remlifanserin was designed to have a substantially shorter half-life of approximately 21 hours [1]. This PK advantage enables faster achievement of steady-state and a more predictable once-daily dosing profile, supported by clinical data showing a 5-fold higher CSF exposure compared to pimavanserin [2].

Plasma Half-Life

Reported

Remlifanserin: ~21 h Pimavanserin: ~57 h (63% reduction)

PK profile supports dose-optimization and washout flexibility in study designs.

Phase 1 healthy subjects.

Evidence Dimension	Plasma Half-Life (t1/2)
Target Compound Data	~21 hours
Comparator Or Baseline	Pimavanserin: ~57 hours
Quantified Difference	~63% reduction in half-life
Conditions	Phase 1 clinical trials in healthy subjects

Why This Matters

A shorter half-life allows for more rapid dose optimization and a faster washout period in the event of tolerability issues, providing greater operational flexibility in both research and clinical use.

• [1] ACADIA Pharmaceuticals. (2025). An Open-Label Study to Investigate the 5-HT2A Receptor Occupancy of ACP-204 With the PET Ligand [18F]Altanserin in Healthy Adult Males. Poster presented at AAIC 2025. View Source
• [2] Reportify.cn. (n.d.). ACP-204 - Financial Reports and Pipeline News Summary. View Source

Greater 5-HT2A Brain Occupancy

A direct PET imaging study compared the central 5-HT2A receptor occupancy of remlifanserin and pimavanserin. The plasma concentration required to achieve 50% receptor occupancy (EC50) was calculated to be 0.37 ng/mL for remlifanserin, compared to 0.55 ng/mL for pimavanserin [1]. A single 20 mg dose of remlifanserin resulted in near-complete (>100%) global 5-HT2A occupancy maintained for at least 26 hours post-dose, demonstrating strong target engagement that is more efficiently achieved than with the comparator [1].

Brain Occupancy EC50

Head-to-head

Remlifanserin EC50: 0.37 ng/mL (95% CI 0.31–0.44) Pimavanserin EC50: 0.55 ng/mL (95% CI 0.40–0.75)

Higher target-engagement efficiency at lower plasma levels in CNS PET studies.

[18F]altanserin PET study in healthy males.

Evidence Dimension	5-HT2A Receptor Occupancy EC50 (plasma concentration)
Target Compound Data	EC50 = 0.37 ng/mL (95% CI: 0.31-0.44 ng/mL)
Comparator Or Baseline	Pimavanserin: EC50 = 0.55 ng/mL (95% CI: 0.40-0.75 ng/mL)
Quantified Difference	33% lower EC50, indicating higher intrinsic potency in target engagement.
Conditions	PET imaging study with [18F]altanserin in healthy adult males

Why This Matters

The lower EC50 for receptor occupancy confirms that remlifanserin translates its higher in vitro potency into a tangible pharmacodynamic advantage in the human brain, supporting the selection of lower, safer doses for efficacy studies.

• [1] ACADIA Pharmaceuticals. (2025). An Open-Label Study to Investigate the 5-HT2A Receptor Occupancy of ACP-204 With the PET Ligand [18F]Altanserin in Healthy Adult Males. Poster presented at AAIC 2025. View Source

Remlifanserin: Key Research Applications

5-HT2A Mechanisms in Psychosis Models

The substantially higher selectivity of remlifanserin for 5-HT2A over 5-HT2C (32- to 123-fold) makes it a superior chemical probe for neuroscience studies aiming to isolate the role of 5-HT2A receptors in the modulation of hallucinations and delusions. By minimizing 5-HT2C-mediated confounding effects, researchers can design higher-quality in vivo behavioral studies, such as DOI-induced head-twitch response assays, with greater mechanistic clarity compared to studies using pimavanserin [1].

Cardiac-Safe Long-Term Dosing Studies

For chronic in vivo efficacy models or toxicology studies where QT prolongation is a concern, remlifanserin's demonstrated lack of significant QTcF interval prolongation at supratherapeutic doses (up to 180 mg) provides a critical safety advantage [1]. This profile allows for research into higher, more efficacious dose ranges that would be precluded by the cardiac liability of pimavanserin, thereby enabling a fuller exploration of the target biology's therapeutic potential [2].

PET Imaging of Central Target Engagement

The favorable PET imaging characteristics of remlifanserin, supported by its low EC50 for central 5-HT2A receptor occupancy (0.37 ng/mL), make it an ideal candidate for translational studies that require direct quantification of target engagement in the living brain [1]. This application is critical for bridging preclinical findings to clinical outcomes in the development of therapies for Alzheimer's disease and dementia-related psychoses.

Combination Therapy in Polypharmacy Research

Given the near absence of QTc prolongation and the clean selectivity profile, remlifanserin is a strong candidate for preclinical combination studies. Its low potential for cardiac ion channel interactions and lack of metabolic liability from 5-HT2C agonism simplify the interpretation of drug-drug interaction studies, an area of high complexity when using less selective agents like pimavanserin [1].

Application

Selection Property

Validation Focus

5-HT2A signaling in psychosis models

5-HT2A/5-HT2C selectivity profile

DOI-induced head-twitch and behavioral pharmacology

Chronic in vivo dosing studies

Cardiac safety endpoint (QTcF) context

QTcF interval monitoring at supratherapeutic doses

CNS target engagement imaging

Brain receptor occupancy profile

PET imaging with [18F]altanserin

Drug-drug interaction studies

Off-target and cardiac ion channel profile

hERG and metabolic interaction assays

• [1] ACADIA Pharmaceuticals. (2025). Nonclinical Characterization of ACP-204, a Novel Second Generation 5-HT2A Inverse Agonist & An Open-Label Study to Investigate the 5-HT2A Receptor Occupancy of ACP-204 With the PET Ligand [18F]Altanserin in Healthy Adult Males. Posters presented at AAIC 2025. View Source
• [2] Meglio, M. (2025, August 9). Alzheimer Psychosis Agent ACP-204 Shows No Impact on Corrected QT Intervals in Phase 1 Analysis. NeurologyLive. View Source